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Compound of Interest

Compound Name: Hexanolamino PAF C-16

Cat. No.: B153064 Get Quote

Essential Safety and Handling of Hexanolamino
PAF C-16
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Hexanolamino PAF C-16, including operational and disposal plans, to foster a safe

and efficient research environment.

Chemical Identifier:

Trade Name: Hexanolamino PAF C-16

Synonym: 1-O-hexadecyl-2-O-acetyl-sn-glyceryl-3-phosphoryl(N,N,N-trimethyl)hexanolamine

CAS Number: 137566-83-7

Hazard Assessment
According to the Safety Data Sheet (SDS), Hexanolamino PAF C-16 is not classified as a

hazardous substance under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[1] The hazard ratings from the National Fire Protection Association

(NFPA) and the Hazardous Materials Identification System (HMIS) further indicate a low risk

profile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b153064?utm_src=pdf-interest
https://www.benchchem.com/product/b153064?utm_src=pdf-body
https://www.benchchem.com/product/b153064?utm_src=pdf-body
https://www.benchchem.com/product/b153064?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/60905m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Rating
System

Health Fire Reactivity

NFPA 0 0 0

HMIS 0 0 0

Rating Scale: 0 = Minimal Hazard, 1 = Slight Hazard, 2 = Moderate Hazard, 3 = Serious

Hazard, 4 = Severe Hazard

Personal Protective Equipment (PPE)
While Hexanolamino PAF C-16 is not classified as hazardous, adherence to standard

laboratory safety protocols is essential to minimize any potential risk. The following personal

protective equipment is recommended:

Eye Protection: Safety glasses or goggles should be worn to protect against splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene, or natural rubber) are

recommended to prevent skin contact.

Body Protection: A standard laboratory coat should be worn.

Operational Plan: Step-by-Step Handling and
Storage
1. Preparation and Handling:

Work in a well-ventilated area.
Ensure all necessary PPE is worn before handling the substance.
Avoid direct contact with skin and eyes.
Prevent the formation of dust or aerosols.

2. Storage:

Store in a tightly sealed container.
Keep in a cool, dry place.
No special requirements for storerooms or receptacles are noted.[1]
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Disposal Plan
Follow all federal, state, and local regulations for the disposal of non-hazardous chemical

waste. While the substance is not classified as hazardous, it is designated as a water hazard

class 1 (slightly hazardous for water).[1] Therefore, do not allow the undiluted product or large

quantities of it to reach ground water, water courses, or sewage systems.[1]
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Workflow for Handling Hexanolamino PAF C-16
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Caption: This diagram outlines the standard operating procedure for handling Hexanolamino
PAF C-16, from initial safety checks to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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